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Compound of Interest

Compound Name: Calcium fructoborate

Cat. No.: B1242391

This document provides comprehensive safety protocols, handling procedures, and disposal
guidelines for Calcium fructoborate, tailored for researchers, scientists, and drug
development professionals. The information is designed to ensure a safe laboratory
environment and promote best practices in chemical management.

I. Chemical and Physical Properties

Calcium fructoborate is a white, odorless, granular or crystalline powder. While many of its
physical and chemical properties are not fully characterized in publicly available literature,
some key specifications have been established.
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Property Value Citation(s)

Chemical Formula C24H40B2Ca024 [1112][3]

Molecular Weight 774.26 g/mol [11[2][3]
White, granules or crystalline

Appearance [11[2]
powder

Odor Odorless [1112]

N Boron: ~2.9%, Calcium:
Composition [1]
~4.7%, Fructose: ~84.2%

Solubility Not available [1114]
Melting/Freezing Point Not available [11[2]
Boiling Point Not available [1][2]
N Stable under ordinary storage
Stability N [1][4]
conditions
Incompatibilities Oxidizing agents [1][4]

At high temperatures, may
decompose into Calcium

Hazardous Decomposition oxide, boron salts, Carbon [1114]
dioxide, and Carbon

monoxide.

Il. Health and Safety Information

According to Regulation (EC) No. 1272/2008, Calcium fructoborate is not classified as a
hazardous substance or mixture. However, it may cause mild skin and eye irritation, and due to
its boron content, the potential for damaging fertility or an unborn child cannot be entirely ruled
out.[1][2]

Occupational Exposure Limits: No specific airborne exposure limits have been established by
OSHA, NIOSH, or ACGIH for Calcium fructoborate.[1][2][5] A system of local and/or general
exhaust ventilation is recommended to keep employee exposures as low as possible.[1][2][4]
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lll. Standard Operating Procedure for Handling

Adherence to the following procedures is critical for the safe handling of Calcium fructoborate

in a laboratory setting.
1. Engineering Controls:
o Work in a well-ventilated area.[1][4][6]

e Use a local exhaust ventilation system (e.g., a chemical fume hood) to control dust
generation, especially when handling bulk quantities or performing procedures that may

create aerosols.[1][2][3]

e Ensure an eyewash station and quick-drench safety shower are readily accessible in the
work area.[1][2][7]

2. Personal Protective Equipment (PPE): The following PPE is mandatory when handling
Calcium fructoborate:
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PPE Type

Specification

Citation(s)

Eye Protection

Chemical safety goggles
and/or a full-face shield where
dusting or splashing of
solutions is possible. Must be
tested and approved under
standards such as NIOSH
(US) or EN 166 (EU).

[1](21[3]

Hand Protection

Wear protective gloves (e.g.,
nitrile or rubber). Gloves must
be inspected before use and
disposed of after use in
accordance with good

laboratory practices.

[11E31[7]

Skin and Body

Wear a clean, body-covering
lab coat. A complete suit
protecting against chemicals
may be necessary depending
on the scale of work.
Waterproof boots and suitable
protective clothing are also

recommended.

[1](21[3]

Respiratory

For conditions where dust or
mist is apparent and
engineering controls are not
feasible, a NIOSH-approved
particulate respirator (type N95

or better filters) may be worn. If

oil particles are present, use a
type R or P filter. For
emergencies or unknown
exposure levels, use a full-face
positive-pressure, air-supplied

respirator.

[1](21[3]
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. Handling Procedures:

Avoid all contact with skin, eyes, and clothing.[1][3][4]

Minimize dust generation and avoid breathing dust, fumes, or vapors.[1][2][4]

Do not eat, drink, or smoke in the handling area.[1][4]

Keep the container tightly closed when not in use.[1][2]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][3][4]
. Storage:

Store in a cool, dry, and well-ventilated area.[1][2]

Keep away from heat sources and protect from sunlight.[1][2]

Store in the tightly closed original container.[1][2]

Keep air contact to a minimum.[1][2]

Store away from incompatible materials such as oxidizing agents.[1][4]

. First Aid Measures:
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Exposure Route Procedure Citation(s)

Move the person to fresh air. If
) breathing is difficult, administer
Inhalation _ [11[2][4]
oxygen. Seek medical

attention.

Immediately remove
contaminated clothing. Wash
the affected skin gently and
thoroughly with plenty of
Skin Contact running water and non- [1][2][4]
abrasive soap. Cover the
irritated skin with an emollient.
If irritation persists, seek

medical attention.

Immediately flush eyes with
running water for at least 15
minutes, keeping eyelids open.
Eye Contact Remove contact lenses if [1112]14]
present and easy to do. Do not
use an eye ointment. Seek

medical attention.

Never give anything by mouth
_ to an unconscious person.
Ingestion ] ] [1][2]13]
Rinse mouth with water. Seek

medical attention.

IV. Spill and Disposal Plan
1. Spill Containment and Cleanup:
e Personal Precautions: Evacuate personnel from the area. Wear appropriate PPE as detailed

in Section I, including respiratory protection. Avoid breathing dust. Do not touch the spilled
material.[1][2][3]
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Environmental Precautions: Prevent the product from entering drains, soil, or water sources.

[2131[4]

Cleanup Procedure (Small Spill): Use appropriate tools to carefully shovel the spilled solid
into a convenient, labeled waste disposal container. Avoid creating dust.[1][2][3]

Cleanup Procedure (Large Spill): Contain the spilled material. Use a shovel to place the
material into a suitable, labeled waste disposal container.[1][2]

Final Cleaning: Finish cleaning by spreading water on the contaminated surface and dispose
of the contaminated water and cleaning materials according to local, state, and federal
regulations.[1][2][4]

. Waste Disposal:

Dispose of unused material and its container in accordance with federal, state, and local
requirements.|[1]

Processing, use, or contamination of this product may change waste management options.

[1]

Whatever cannot be saved for recovery or recycling should be managed in an appropriate
and approved waste disposal facility.[4]

Contact a licensed professional waste disposal service to dispose of this material.[3]

V. Experimental Protocols and Biological Activity

While detailed, step-by-step experimental protocols for Calcium fructoborate are not publicly
available, published research provides an overview of its biological investigation.

Summary of Experimental Approaches:
« In Vitro Anti-inflammatory and Chondroprotective Studies:

o Cell Models: Human chondrocyte cell lines (e.g., C28/12) are stimulated with inflammatory
agents like Tumor Necrosis Factor-alpha (TNF-a) to mimic osteoarthritic conditions.[2][3]
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o Treatment: Cells are then treated with varying concentrations of Calcium fructoborate.

o Analysis: The effects are assessed by analyzing chondrocyte apoptosis, inflammatory
responses, and collagen matrix degradation. Protein expression of key signaling
molecules is often measured using Western blot analysis.[2][3]

¢ |n Vivo Osteoarthritis Studies:

o Animal Models: Monoiodoacetate (MIA)-induced osteoarthritis in rat models is a common
method to study the compound's efficacy in a living system.[2][3]

o Administration: Calcium fructoborate is administered orally at specified doses.

o Endpoints: The therapeutic effects are evaluated by assessing the inhibition of cartilage
degradation, reduction in chondrocyte apoptosis, and alleviation of pain.[2][3]

¢ Clinical Studies:

o Human clinical trials have been conducted to evaluate the effect of Calcium fructoborate
supplementation on markers of inflammation and joint discomfort.[1][8][9] These are
typically double-blind, placebo-controlled studies where subjects receive daily doses of the
compound.[1][8]

o Biomarkers Measured: Serum levels of inflammatory markers such as C-reactive protein
(CRP), interleukin-13 (IL-1B), and interleukin-6 (IL-6) are analyzed.[1][4]

Signaling Pathway Interaction: Recent studies suggest that Calcium fructoborate exerts its
therapeutic effects in osteoarthritis by modulating the Hedgehog (HH) signaling pathway. It has
been shown to downregulate the DNA Damage Inducible Transcript 3 (DDIT3) protein, which in
turn inactivates the HH pathway, leading to the protection of cartilage and inhibition of
inflammatory responses.[2][3]

VI. Visualized Workflow and Pathways

The following diagrams illustrate key processes related to Calcium fructoborate.
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Caption: Experimental workflow for in vitro/in vivo studies with Calcium fructoborate.
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Caption: Proposed mechanism of Calcium fructoborate via the Hedgehog signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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